Cas no 40654-82-8 (2-methyl-4-phenylbutanal)

2-Methyl-4-phenylbutanal is a synthetic aldehyde with a molecular formula of C11H14O, characterized by a phenyl group and a branched methyl substituent on a butanal backbone. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of fragrances and flavoring agents due to its aromatic properties. Its structural features contribute to its reactivity in condensation and reduction reactions, making it valuable for constructing more complex molecules. The compound's stability under standard conditions and well-defined chemical behavior enhance its utility in controlled synthetic processes. It is typically handled with standard laboratory precautions to ensure safety and purity.

2-methyl-4-phenylbutanal structure

Product Name:2-methyl-4-phenylbutanal

CAS No:40654-82-8

MF:C₁₁H₁₄O

MW:162.228263378143

CID:926042

PubChem ID:62911

Update Time:2026-04-29

2-methyl-4-phenylbutanal Chemical and Physical Properties

Names and Identifiers

- 2-methyl-4-phenylbutyraldehyde
- 2-methyl-4-phenylbutanal
- Α-METHYL-BENZENEBUTANAL
- alpha-methyl-benzenebutana
- Inchi： 1S/C11H14O/c1-10(9-12)7-8-11-5-3-2-4-6-11/h2-6,9-10H,7-8H2,1H3

Experimental Properties

FEMA: 2737 | 2-METHYL-4-PHENYLBUTYRALDEHYDE

2-methyl-4-phenylbutanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-100259-0.05g	2-methyl-4-phenylbutanal	40654-82-8	93%	0.05g	$153.0	2023-10-28
Enamine	EN300-100259-0.1g	2-methyl-4-phenylbutanal	40654-82-8	93%	0.1g	$228.0	2023-10-28
Enamine	EN300-100259-0.25g	2-methyl-4-phenylbutanal	40654-82-8	93%	0.25g	$325.0	2023-10-28
Enamine	EN300-100259-0.5g	2-methyl-4-phenylbutanal	40654-82-8	93%	0.5g	$512.0	2023-10-28
Enamine	EN300-100259-1.0g	2-methyl-4-phenylbutanal	40654-82-8	93%	1g	$656.0	2023-05-01
Enamine	EN300-100259-2.5g	2-methyl-4-phenylbutanal	40654-82-8	93%	2.5g	$1287.0	2023-10-28
Enamine	EN300-100259-5.0g	2-methyl-4-phenylbutanal	40654-82-8	93%	5g	$1903.0	2023-05-01
Enamine	EN300-100259-10.0g	2-methyl-4-phenylbutanal	40654-82-8	93%	10g	$2823.0	2023-05-01
Enamine	EN300-100259-1g	2-methyl-4-phenylbutanal	40654-82-8	93%	1g	$656.0	2023-10-28
Enamine	EN300-100259-5g	2-methyl-4-phenylbutanal	40654-82-8	93%	5g	$1903.0	2023-10-28